2-ethyl-7-(3-methoxyphenyl)pyrido[4,3-e][1,2,4]triazolo[5,1-c][1,2,4]triazin-6(7H)-one

• IUPAC Name: 4-ethyl-11-(3-methoxyphenyl)-2,3,5,7,8,11-hexazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaen-10-one
• InChI: InChI=1S/C16H14N6O2/c1-3-13-17-16-19-18-14-12(22(16)20-13)7-8-21(15(14)23)10-5-4-6-11(9-10)24-2/h4-9H,3H2,1-2H3
• InChI Key: FTDYKFYERGQPQQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C3=C(C(=O)N(C=C3)C4=CC(=CC=C4)OC)N=NC2=N1
• Molecular Formula: C16H14N6O2
• Molecular Weight: 322.32 g/mol

Description

The compound “2-ethyl-7-(3-methoxyphenyl)pyrido[4,3-e][1,2,4]triazolo[5,1-c][1,2,4]triazin-6(7H)-one” is a complex organic molecule that contains several heterocyclic rings including a pyridine ring, a triazole ring, and a triazine ring. The presence of these rings suggests that the compound may have interesting chemical and physical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the pyridine ring, followed by the introduction of the triazole and triazine rings. The ethyl and methoxyphenyl groups would likely be introduced in the final steps of the synthesis.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would be quite complex. It would contain a pyridine ring fused with a triazole ring, which is further fused with a triazine ring. The ethyl group would be attached to the second carbon of the pyridine ring, and the methoxyphenyl group would be attached to the seventh carbon of the pyridine ring.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. The presence of the nitrogen atoms in the triazole and triazine rings could make these sites nucleophilic. Additionally, the ethyl group could potentially undergo reactions typical of alkyl groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement of its atoms and the nature of its functional groups. The presence of the heterocyclic rings could potentially make the compound aromatic, which could affect its reactivity and stability.

Future Directions

Future research on this compound could involve exploring its potential biological activities, studying its reactivity, and developing methods for its synthesis.